Cas no 1445771-04-9 (3-(8-Chloro-2,3-dihydro-1,4-benzodioxin-6-yl)-1-(2-chloropyridin-4-yl)prop-2-en-1-one)
3-(8-Chloro-2,3-dihydro-1,4-benzodioxin-6-yl)-1-(2-chloropyridin-4-yl)prop-2-en-1-one Chemical and Physical Properties
Names and Identifiers
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- Z1624945441
- 1445771-04-9
- (E)-3-(5-Chloro-2,3-dihydro-1,4-benzodioxin-7-yl)-1-(2-chloropyridin-4-yl)prop-2-en-1-one
- 3-(8-chloro-2,3-dihydro-1,4-benzodioxin-6-yl)-1-(2-chloropyridin-4-yl)prop-2-en-1-one
- EN300-26601472
- 3-(8-Chloro-2,3-dihydro-1,4-benzodioxin-6-yl)-1-(2-chloropyridin-4-yl)prop-2-en-1-one
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- Inchi: 1S/C16H11Cl2NO3/c17-12-7-10(8-14-16(12)22-6-5-21-14)1-2-13(20)11-3-4-19-15(18)9-11/h1-4,7-9H,5-6H2/b2-1+
- InChI Key: PYTNTDJSBLISEZ-OWOJBTEDSA-N
- SMILES: ClC1=CC(/C=C/C(C2C=CN=C(C=2)Cl)=O)=CC2=C1OCCO2
Computed Properties
- Exact Mass: 335.0115986g/mol
- Monoisotopic Mass: 335.0115986g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 432
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 48.4Ų
3-(8-Chloro-2,3-dihydro-1,4-benzodioxin-6-yl)-1-(2-chloropyridin-4-yl)prop-2-en-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26601472-0.05g |
1445771-04-9 | 90% | 0.05g |
$212.0 | 2023-09-13 |
3-(8-Chloro-2,3-dihydro-1,4-benzodioxin-6-yl)-1-(2-chloropyridin-4-yl)prop-2-en-1-one Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
Additional information on 3-(8-Chloro-2,3-dihydro-1,4-benzodioxin-6-yl)-1-(2-chloropyridin-4-yl)prop-2-en-1-one
Professional Introduction to Compound with CAS No. 1445771-04-9 and Product Name: 3-(8-Chloro-2,3-dihydro-1,4-benzodioxin-6-yl)-1-(2-chloropyridin-4-yl)prop-2-en-1-one
The compound with the CAS number 1445771-04-9 and the product name 3-(8-Chloro-2,3-dihydro-1,4-benzodioxin-6-yl)-1-(2-chloropyridin-4-yl)prop-2-en-1-one represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential applications in medicinal chemistry. The structural features of this molecule, particularly the presence of a benzodioxin core and a chloropyridine substituent, make it a promising candidate for further exploration in drug discovery and therapeutic development.
Recent studies have highlighted the importance of benzodioxin derivatives in medicinal chemistry due to their ability to interact with various biological targets. The 8-Chloro-2,3-dihydro-1,4-benzodioxin moiety in this compound is known for its pharmacological properties, which include anti-inflammatory, antiviral, and antimicrobial activities. The introduction of a chloropyridine group at the propenone position enhances the molecule's binding affinity to biological receptors, making it an attractive scaffold for designing novel therapeutic agents.
The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The key step in the synthesis is the coupling of the benzodioxin core with the chloropyridine moiety via a palladium-catalyzed cross-coupling reaction. This approach has been widely used in organic synthesis due to its efficiency and selectivity. The use of advanced catalytic systems has further improved the scalability of this synthetic route, making it feasible for large-scale production.
In terms of biological activity, preliminary studies have demonstrated that this compound exhibits significant inhibitory effects on several enzymes and receptors involved in disease pathways. For instance, it has shown potential as an inhibitor of cyclin-dependent kinases (CDKs), which are crucial for cell cycle regulation. Additionally, the chloropyridine substituent has been found to enhance the compound's ability to interact with protein targets, thereby increasing its therapeutic efficacy.
The pharmacokinetic properties of this compound are also an area of active investigation. Studies have shown that it exhibits good oral bioavailability and moderate metabolic stability, suggesting its potential for clinical development. Furthermore, its favorable pharmacokinetic profile reduces the need for frequent dosing, which is an important consideration for patient compliance.
One of the most exciting aspects of this compound is its potential application in treating neurological disorders. The benzodioxin core has been associated with modulating neurotransmitter activity, particularly serotonin and dopamine pathways. This makes it a promising candidate for developing treatments for conditions such as depression, anxiety, and Parkinson's disease. The presence of the chloropyridine group further enhances its ability to cross the blood-brain barrier, improving its accessibility to central nervous system targets.
Another area where this compound shows promise is in oncology research. Preclinical studies have indicated that it can inhibit the growth of various cancer cell lines by targeting key signaling pathways involved in tumor progression. The ability of this molecule to disrupt cancer cell metabolism and proliferation makes it a valuable tool for developing novel anticancer therapies.
The environmental impact of this compound is also an important consideration during its development. Efforts have been made to optimize synthetic routes to minimize waste generation and reduce environmental footprint. Green chemistry principles have been incorporated into the synthetic process, ensuring that it aligns with sustainable practices.
Future research directions include exploring additional modifications to the molecular structure to enhance its pharmacological properties further. Computational modeling techniques are being employed to predict how different structural changes will affect biological activity. These studies will guide the design of next-generation derivatives with improved efficacy and reduced side effects.
In conclusion, the compound with CAS number 1445771-04-9 and product name 3-(8-Chloro-2,3-dihydro-1,4-benzodioxin-6-yl)-1-(2-chloropyridin-4-yl)prop-2-en-1-one represents a significant advancement in chemical and pharmaceutical research. Its unique structural features make it a promising candidate for treating various diseases, including neurological disorders and cancer. Ongoing research efforts are focused on optimizing its synthesis, understanding its pharmacological mechanisms, and exploring new therapeutic applications.
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